Cas no 86060-83-5 (Fmoc-Asp-OBzl)

• Product Name: Fmoc-Asp-OBzl
• CAS No: 86060-83-5
• Molecular Formula: C₂₆H₂₃NO₆
• Molecular Weight: 445.463927507401
• MDL: MFCD00198201
• CID: 60939
• PubChem ID: 11224591

Fmoc-Asp-OBzl Properties

Names and Identifiers

• Fmoc-Asp-OBzl
• (3S)-3-(9H-fluoren-9-ylmethoxycarbonylamino)-4-oxo-4-phenylmethoxybutanoic acid
• (S)-3-((((9H-Fluoren-9-yl)methoxy)carbonyl)amino)-4-(benzyloxy)-4-oxobutanoic acid
• Fmoc-L-Asparticacid-1-benzylester
• FMOC-L-ASP-OBZL
• N-9-FLUORENYLMETHYLOXYCARBONYL-L-ASPARTIC ACID 1-BENZYL ESTER
• Fmoc-Asp(Obzl)-OH
• 1-benzyl N-fluoren-9-ylmethoxycarbonyl-L-aspartate
• A-benzyl ester
• benzyl N-(9-fluorenylmethoxycarbonyl)-L-aspartic acid
• Fmoc-L-Aspartic
• Fmoc-L-Aspartic acid a-benzyl ester
• Fmoc-L-Aspartic acid-1-benzyl ester
• Fmoc-L-aspartic acid alpha-benzyl ester
• N-Fmoc-L-aspartic Acid 1-Benzyl Ester
• PubChem14955
• Fmoc-asp-obzl, AldrichCPR
• CBZSVHFNEMONDZ-QHCPKHFHSA-N
• FCH3661525
• AM81639
• VA50287
• CS-W0
• 1-(Phenylmethyl) hydrogen N-[(9H-fluoren-9-ylmethoxy)carbonyl]-L-aspartate (ACI)
• (3S)-4-(benzyloxy)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4-oxobutanoic acid
• HY-W008360
• n-9-fluorenylmethyloxycarbonyl-l-aspartic acid 1-benzyl ester
• 86060-83-5
• SCHEMBL6588912
• (S)-3-(((9H-fluoren-9-yl)methoxy)carbonylamino)-4-(benzyloxy)-4-oxobutanoic acid
• AC-30253
• MFCD00198201
• AKOS015888153
• CS-W008360
• DTXSID30459300
• (3S)-4-(BENZYLOXY)-3-{[(9H-FLUOREN-9-YLMETHOXY)CARBONYL]AMINO}-4-OXOBUTANOIC ACID
• EN300-7388578
• AS-17270
• Fmoc-L-Asp-OBzl
• AC1168
• N-alpha-(9-Fluorenylmethyloxycarbonyl)-L-aspartic acid alpha-benzyl ester
• AKOS015922801

• MDL： MFCD00198201
• InChIKey： CBZSVHFNEMONDZ-QHCPKHFHSA-N
• Inchi： 1S/C26H23NO6/c28-24(29)14-23(25(30)32-15-17-8-2-1-3-9-17)27-26(31)33-16-22-20-12-6-4-10-18(20)19-11-5-7-13-21(19)22/h1-13,22-23H,14-16H2,(H,27,31)(H,28,29)/t23-/m0/s1
• SMILES： C(C1C2=CC=CC=C2C2C=CC=CC1=2)OC(=O)N[C@@H](CC(=O)O)C(=O)OCC1C=CC=CC=1

Computed Properties

• Exact Mass: 445.152537g/mol
• Surface Charge: 0
• XLogP3: 4
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Rotatable Bond Count: 10
• Monoisotopic Mass: 445.152537g/mol
• Monoisotopic Mass: 445.152537g/mol
• Topological Polar Surface Area: 102Ų
• Heavy Atom Count: 33
• Complexity: 668
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• Tautomer Count: 2
• Surface Charge: 0

Experimental Properties

• LogP: 4.50270
• PSA: 101.93000
• Refractive Index: 1.62
• Boiling Point: 683.7°C at 760 mmHg
• Melting Point: 118-122°C
• Flash Point: 367.3±31.5 °C
• Color/Form: No data available
• Specific Rotation: -19.4° (c=1, DMF)
• Density: 1.3100

Related Categories

• Solvents and Organic Chemicals Organic Compounds Acids/Esters